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Compound of Interest

Compound Name: Olanzapine ketolactam

Cat. No.: B15615002 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and analytical characterization of Olanzapine ketolactam, a significant impurity and

degradation product of the atypical antipsychotic agent, Olanzapine. This document is intended

for researchers, scientists, and professionals in drug development and quality control.

Chemical Identity and Structure
Olanzapine ketolactam, systematically named (3Z)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-

(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one, is a key related substance of Olanzapine. It is

identified by the CAS Number 1017241-34-7 and possesses the molecular formula

C₁₇H₂₀N₄O₂. The molecule exists as a mixture of (Z) and (E) isomers, arising from the

geometry of the exocyclic double bond.

Below is a 2D representation of the chemical structure of the (Z)-isomer of Olanzapine
ketolactam.

(Z)-Olanzapine Ketolactam

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15615002?utm_src=pdf-interest
https://www.benchchem.com/product/b15615002?utm_src=pdf-body
https://www.benchchem.com/product/b15615002?utm_src=pdf-body
https://www.benchchem.com/product/b15615002?utm_src=pdf-body
https://www.benchchem.com/product/b15615002?utm_src=pdf-body
https://www.benchchem.com/product/b15615002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of (Z)-Olanzapine Ketolactam
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Caption: 2D structure of (Z)-Olanzapine ketolactam.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for Olanzapine ketolactam is

presented in the table below. This data is essential for the identification and quantification of

this impurity in drug substances and formulations.
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Property Value

CAS Number 1017241-34-7

Molecular Formula C₁₇H₂₀N₄O₂

Molecular Weight 312.37 g/mol

Appearance -

Melting Point -

Solubility -

¹H NMR
Specific chemical shifts and coupling constants

to be determined from experimental data.

¹³C NMR
Specific chemical shifts to be determined from

experimental data.

Mass Spectrometry (MS)

Expected molecular ion peak [M+H]⁺ at m/z

313. Detailed fragmentation pattern to be

determined.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C=O

(ketone and lactam), C=N, and aromatic

moieties are expected.

Note: '-' indicates data not available in the public domain and requires experimental

determination.

Synthesis of Olanzapine Ketolactam
Olanzapine ketolactam is primarily formed through the oxidative degradation of Olanzapine. A

laboratory-scale synthesis can be achieved through the reaction of Olanzapine with a suitable

oxidizing agent. The following is a generalized experimental protocol based on available

literature.[1]

Materials and Reagents
Olanzapine
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Oxidizing agent (e.g., m-chloroperoxybenzoic acid (m-CPBA) or Oxone®)

Organic solvent (e.g., dichloromethane, acetonitrile)

Water

Sodium hydroxide solution

Hydrochloric acid solution

Sodium sulfate (anhydrous)

Silica gel for column chromatography

Appropriate deuterated solvents for NMR analysis

Synthetic Procedure
Reaction Setup: Dissolve Olanzapine in a suitable organic solvent in a round-bottom flask

equipped with a magnetic stirrer.

Oxidation: Add the oxidizing agent portion-wise to the stirred solution at a controlled

temperature (e.g., 0 °C to room temperature). The reaction progress can be monitored by

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up: Upon completion of the reaction, quench any excess oxidizing agent. Adjust the pH

of the mixture to be basic using a sodium hydroxide solution. Extract the aqueous layer with

an organic solvent.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel using an appropriate eluent system to isolate the Olanzapine
ketolactam.

The logical workflow for the synthesis and characterization of Olanzapine ketolactam is

depicted in the diagram below.
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Synthesis and Characterization Workflow
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Analytical Characterization Pathways

Analytical Techniques

Information Obtained
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15615002?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615002?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/olanzapine-ketolactam.html
https://www.benchchem.com/product/b15615002#what-is-the-chemical-structure-of-olanzapine-ketolactam
https://www.benchchem.com/product/b15615002#what-is-the-chemical-structure-of-olanzapine-ketolactam
https://www.benchchem.com/product/b15615002#what-is-the-chemical-structure-of-olanzapine-ketolactam
https://www.benchchem.com/product/b15615002#what-is-the-chemical-structure-of-olanzapine-ketolactam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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